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Compound of Interest

Compound Name: DL-Alanine-2-D1-N-fmoc

Cat. No.: B15141296 Get Quote

Technical Guide: DL-Alanine-2-D1-N-fmoc
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of DL-Alanine-2-D1-N-fmoc, a deuterated, Fmoc-protected amino acid. This

information is intended to support researchers in peptide synthesis, drug discovery, and

metabolic studies.

Core Chemical Properties
DL-Alanine-2-D1-N-fmoc is a stable isotope-labeled version of N-α-(9-

Fluorenylmethoxycarbonyl)-DL-alanine. The incorporation of a deuterium atom at the alpha-

carbon provides a valuable tool for tracer studies and as an internal standard in mass

spectrometry-based applications.
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Property Value Source

Molecular Formula C₁₈H₁₆DNO₄ [1]

Molecular Weight 312.34 g/mol [2]

Appearance White to off-white solid [2][3]

Isotopic Purity Typically ≥98 atom % D [2]

Melting Point

No specific data available for

the deuterated form. The non-

deuterated Fmoc-DL-alanine

has a melting point of

approximately 289 °C

(decomposes).[4]

Solubility

Soluble in many organic

solvents such as

Dimethylformamide (DMF),

Dichloromethane (DCM), and

acetonitrile. Most Fmoc-

protected amino acids are

highly soluble (>0.9 M) in

green solvents like PolarClean.

[5] The non-deuterated DL-

Alanine is soluble in water.[4]

Storage

Store at room temperature in a

dry, well-ventilated place.[6]

For long-term storage of

solutions, -20°C to -80°C is

recommended.[7]

Synthesis and Purification
While a specific protocol for the synthesis of DL-Alanine-2-D1-N-fmoc is not readily available

in the literature, a general and plausible pathway can be outlined based on established

methods for the synthesis of deuterated amino acids and Fmoc protection.
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Experimental Workflow: Synthesis and Purification
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Caption: General workflow for the synthesis and purification of DL-Alanine-2-D1-N-fmoc.
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Detailed Methodology
Synthesis of DL-Alanine-2-D1-N-fmoc (General Protocol):

A common method for the N-protection of amino acids is the Schotten-Baumann reaction.

Dissolution: Dissolve DL-Alanine-2-d1 in an aqueous solution of a base, such as sodium

bicarbonate or sodium carbonate, in a suitable solvent mixture like 1,4-dioxane and water.

Addition of Fmoc-Cl: Slowly add a solution of 9-fluorenylmethyloxycarbonyl chloride (Fmoc-

Cl) in an organic solvent (e.g., 1,4-dioxane) to the amino acid solution while stirring

vigorously at a controlled temperature (typically 0-5 °C).

Reaction: Allow the reaction to proceed for several hours at room temperature, monitoring

the progress by a suitable technique like thin-layer chromatography (TLC).

Workup: After the reaction is complete, acidify the mixture with a dilute acid (e.g., HCl) to a

pH of approximately 2.

Extraction: Extract the product into an organic solvent such as ethyl acetate.

Washing: Wash the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

Purification:

The crude product can be purified by one of the following methods:

Crystallization: Recrystallize the crude product from a suitable solvent system (e.g., ethyl

acetate/hexanes).

Column Chromatography: Purify the crude product using silica gel column chromatography

with an appropriate eluent system.

A general method for the purification of Fmoc-amino acids involves dissolving the compound in

a solvent like toluene, heating to 50°C, stirring, cooling, and then filtering to collect the purified
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product.

Analytical Characterization
The identity and purity of DL-Alanine-2-D1-N-fmoc are typically confirmed using a combination

of analytical techniques.

Analytical Workflow
Purified

DL-Alanine-2-D1-N-fmoc
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Mass Spectrometry
(Identity Confirmation)

NMR Spectroscopy
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Caption: Standard analytical workflow for the characterization of DL-Alanine-2-D1-N-fmoc.

Methodologies
High-Performance Liquid Chromatography (HPLC):

Reversed-phase HPLC is a standard method for assessing the purity of Fmoc-amino acids.

Column: A C18 column is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1%

trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile) is common.

Detection: UV detection at a wavelength of 220 nm or 254 nm is suitable for the Fmoc group.

[8]
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Mass Spectrometry (MS):

Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray

ionization (ESI) is a common ionization technique. The deuterated compound will show a mass

shift of +1 compared to the non-deuterated analog.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure. In the ¹H NMR

spectrum of DL-Alanine-2-D1-N-fmoc, the signal corresponding to the alpha-proton will be

absent or significantly reduced in intensity compared to the non-deuterated compound. For the

non-deuterated DL-Alanine, the alpha-proton appears around 3.78 ppm.[11]

Safety and Handling
While a specific safety data sheet for DL-Alanine-2-D1-N-fmoc is not available, the handling

precautions should be similar to those for other Fmoc-protected amino acids.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[12][13]

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.[6][13]

Storage: Store in a tightly closed container in a cool, dry place away from strong oxidizing

agents.[6]

Disposal: Dispose of in accordance with local, state, and federal regulations.[6]

This technical guide provides a summary of the available information on DL-Alanine-2-D1-N-
fmoc. For specific applications, it is recommended to consult the relevant scientific literature

and safety data sheets for similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25218137/
https://pubmed.ncbi.nlm.nih.gov/31347131/
https://www.benchchem.com/product/b15141296?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_302-72-7_1HNMR.htm
https://www.benchchem.com/product/b15141296?utm_src=pdf-body
https://www.peptide.com/wp-content/uploads/2021/09/MSDS-UFG020-Fmoc-ThpGly-OH.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600721-ak02-amino-acid-kit.pdf
https://www.peptide.com/wp-content/uploads/2019/06/MSDS-UFG202-R-Fmoc-2-3-butenylglycine.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600721-ak02-amino-acid-kit.pdf
https://www.peptide.com/wp-content/uploads/2019/06/MSDS-UFG202-R-Fmoc-2-3-butenylglycine.pdf
https://www.peptide.com/wp-content/uploads/2019/06/MSDS-UFG202-R-Fmoc-2-3-butenylglycine.pdf
https://www.benchchem.com/product/b15141296?utm_src=pdf-body
https://www.benchchem.com/product/b15141296?utm_src=pdf-body
https://www.benchchem.com/product/b15141296?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cymitquimica.com [cymitquimica.com]

2. cymitquimica.com [cymitquimica.com]

3. fishersci.com [fishersci.com]

4. L-Alanine | C3H7NO2 | CID 5950 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. peptide.com [peptide.com]

7. medchemexpress.com [medchemexpress.com]

8. CN109115899A - A kind of analysis method of Fmoc amino acid - Google Patents
[patents.google.com]

9. Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry
using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Sensitive and Selective Amino Acid Profiling of Minute Tissue Amounts by
HPLC/Electrospray Negative Tandem Mass Spectrometry Using 9-Fluorenylmethoxycarbonyl
(Fmoc-Cl) Derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

11. DL-Alanine(302-72-7) 1H NMR spectrum [chemicalbook.com]

12. peptide.com [peptide.com]

13. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]

To cite this document: BenchChem. ["DL-Alanine-2-D1-N-fmoc" chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141296#dl-alanine-2-d1-n-fmoc-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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